Cas no 16343-18-3 (1,1,2,2-Tetraphenyldisilane)

• Product Name: 1,1,2,2-Tetraphenyldisilane
• CAS No: 16343-18-3
• MF: C₂₄H₂₀Si₂
• MW: 364.586607933044
• MDL: MFCD00093170
• CID: 137436
• PubChem ID: 87577609
• Update Time: 2025-05-19

1,1,2,2-Tetraphenyldisilane Chemical and Physical Properties

Names and Identifiers

• Disilane,1,1,2,2-tetraphenyl-
• 1,1,2,2-Tetraphenyldisilane
• 1,1,2,2,TETRAPHENYLDISILANE
• diphenylsilyl(diphenyl)silane
• TPDS
• 1,1,2,2-Tetraphenyldisilene
• Disilane, 1,1,2,2-tetraphenyl-
• Diphenylsilylidene(diphenyl)silane
• AKOS015840416
• ACMC-1CCS8
• AS-60190
• T1896
• J-010044
• MFCD00093170
• FT-0637355
• DTXSID80403893
• 16343-18-3
• tetraphenyldisilene
• DB-043559
• BXLNWOAYQXBHCY-UHFFFAOYSA-N

• MDL： MFCD00093170
• Inchi： 1S/C24H20Si2/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22)26(23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20H
• InChI Key： BXLNWOAYQXBHCY-UHFFFAOYSA-N
• SMILES： [Si](/C1C=CC=CC=1)(\C1C=CC=CC=1)=[Si](\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 366.12600
• Monoisotopic Mass: 364.11035371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White light red yellow crystal powder
• Melting Point: 76.0 to 83.0 deg-C
• Boiling Point: 441.7±18.0 °C at 760 mmHg
• Flash Point: 228.7±14.5 °C
• PSA: 0.00000
• LogP: 2.14780
• Solubility: Soluble in alcohol \ ethyl acetate and other organic solvents
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,1,2,2-Tetraphenyldisilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 1,1,2,2-Tetraphenyldisilane

Recent Advances in the Application of 1,1,2,2-Tetraphenyldisilane (CAS: 16343-18-3) in Chemical and Biomedical Research

1,1,2,2-Tetraphenyldisilane (CAS: 16343-18-3) is an organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in materials science, catalysis, and biomedical research. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, characterization, and emerging applications in various fields.

Recent studies have focused on the synthesis and structural characterization of 1,1,2,2-Tetraphenyldisilane. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and X-ray crystallography, have been employed to elucidate its molecular structure and electronic properties. These studies reveal that the compound exhibits remarkable stability and reactivity, making it a promising candidate for further exploration in chemical synthesis and materials engineering.

In the realm of catalysis, 1,1,2,2-Tetraphenyldisilane has been investigated as a potential reducing agent and catalyst in organic transformations. Researchers have demonstrated its efficacy in facilitating C-C bond formation and hydrogenation reactions, with notable advantages such as mild reaction conditions and high selectivity. These findings open new avenues for the development of sustainable and efficient catalytic processes.

Biomedical applications of 1,1,2,2-Tetraphenyldisilane are also under exploration. Preliminary studies suggest that this compound may exhibit bioactivity, particularly in the context of drug delivery and imaging. Its silicon-based framework offers opportunities for the design of novel therapeutic agents and diagnostic tools, although further in vitro and in vivo studies are required to validate these potential applications.

Despite these promising developments, challenges remain in the large-scale production and practical utilization of 1,1,2,2-Tetraphenyldisilane. Issues such as cost-effectiveness, scalability, and biocompatibility need to be addressed to fully realize its potential in industrial and biomedical settings. Future research directions may include the development of greener synthesis methods and the exploration of hybrid materials incorporating this compound.

In conclusion, 1,1,2,2-Tetraphenyldisilane (CAS: 16343-18-3) represents a versatile and intriguing compound with wide-ranging applications. Continued research efforts are essential to unlock its full potential and translate laboratory findings into real-world solutions. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding and utilization of this promising material.